Cas no 1804233-55-3 (4-(2-Bromopropanoyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Bromopropanoyl)-3-methylbenzoic acid
• CAS No: 1804233-55-3
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5008345
• Update Time: 2025-11-01

4-(2-Bromopropanoyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-methylbenzoic acid

• Inchi： 1S/C11H11BrO3/c1-6-5-8(11(14)15)3-4-9(6)10(13)7(2)12/h3-5,7H,1-2H3,(H,14,15)
• InChI Key： WLESBLOMENRWEC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4

Additional information on 4-(2-Bromopropanoyl)-3-methylbenzoic acid

Introduction to 4-(2-Bromopropanoyl)-3-methylbenzoic acid (CAS No. 1804233-55-3)

4-(2-Bromopropanoyl)-3-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804233-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural framework that combines a brominated propyl group with a methyl-substituted benzoic acid backbone. The presence of these functional groups not only imparts distinct chemical properties but also opens up diverse possibilities for its application in synthetic chemistry and drug development.

The molecular structure of 4-(2-Bromopropanoyl)-3-methylbenzoic acid consists of a benzoic acid core substituted at the 3-position with a methyl group, and an acylated side chain at the 4-position featuring a 2-bromopropane moiety. This arrangement contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling chemists to explore various chemical transformations that could lead to novel pharmacophores.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications in the benzoic acid scaffold can significantly influence the pharmacological properties of compounds, making them potential candidates for therapeutic intervention. The specific combination of substituents in 4-(2-Bromopropanoyl)-3-methylbenzoic acid suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, or even anticancer effects, although further research is necessary to fully elucidate its pharmacological profile.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The acyl group and the bromine substituent provide multiple points of attachment for other functional groups, allowing for the construction of more intricate molecules. For instance, researchers have utilized similar benzoic acid derivatives in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV and hepatitis C. The structural features of 4-(2-Bromopropanoyl)-3-methylbenzoic acid could potentially make it a valuable precursor in developing new protease inhibitors or other enzyme-targeted therapeutics.

Moreover, the field of drug discovery has seen increasing emphasis on computational methods to predict and optimize molecular properties. Virtual screening and molecular docking studies have become indispensable tools in identifying promising candidates for further experimental validation. 4-(2-Bromopropanoyl)-3-methylbenzoic acid, with its well-defined structure and known functional groups, could be an excellent candidate for such computational approaches. By leveraging advanced algorithms, researchers can predict how this compound might interact with biological targets, thereby accelerating the drug development process.

The synthesis of 4-(2-Bromopropanoyl)-3-methylbenzoic acid itself is an intriguing challenge that requires careful consideration of reaction conditions and reagent selection. Given its complexity, multiple synthetic routes have been explored in academic and industrial settings. One common approach involves the acylation of 3-methylbenzoic acid with 2-bromopropanoic anhydride or equivalent reagents, followed by purification steps to isolate the desired product. Recent advances in green chemistry have also prompted researchers to investigate more sustainable methods for producing this compound, such as catalytic processes that minimize waste and energy consumption.

In addition to its pharmaceutical applications, 4-(2-Bromopropanoyl)-3-methylbenzoic acid may find utility in materials science and industrial chemistry. For example, its ability to undergo various chemical transformations makes it a potential candidate for synthesizing polymers or specialty chemicals with tailored properties. The bromine atom can be used to introduce cross-linking agents or other functional groups that enhance material performance. This versatility underscores the importance of having a diverse arsenal of organic compounds like 4-(2-Bromopropanoyl)-3-methylbenzoic acid available for innovation across multiple disciplines.

Recent studies have also highlighted the importance of understanding the metabolic fate of compounds during drug development. By examining how 4-(2-Bromopropanoyl)-3-methylbenzoic acid is processed within biological systems, researchers can gain insights into its potential toxicity and efficacy. Metabolomic techniques have been employed to identify key metabolic pathways involved in drug biotransformation, providing valuable data for optimizing drug candidates. This information is crucial for ensuring that compounds like 4-(2-Bromopropanoyl)-3-methylbenzoic acid are not only effective but also safe for therapeutic use.

The regulatory landscape surrounding new chemical entities also plays a significant role in their development and commercialization. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing to ensure that compounds are safe and effective before they can be approved for human use. The synthesis and characterization of 4-(2-Bromopropanoyl)-3-methylbenzoic acid must adhere to these stringent guidelines, which include analytical testing, toxicology studies, and clinical trials if applicable. Only through this meticulous process can such compounds transition from laboratory research to clinical practice.

In conclusion,4-(2-Bromopropanoyl)-3-methylbenzoic acid (CAS No. 1804233-55-3) represents a promising compound with diverse applications in pharmaceutical chemistry and beyond. Its unique structural features offer opportunities for further exploration in drug discovery, material science, and industrial chemistry. As research continues to uncover new ways to utilize this compound,4-(2-Bromopropanoyl)-3-methylbenzoic acid is likely to remain at the forefront of scientific innovation.